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Compound of Interest

Compound Name: Philanthotoxin-433 (TFA)

Cat. No.: B12299571

Get Quote

Part 1: Executive Summary & Mechanism[1]
Philanthotoxin-433 (PhTX-433) is a polyamine toxin originally isolated from the venom of the

Egyptian digger wasp, Philanthus triangulum.[1][2][3][4][5] In modern electrophysiology, it

serves as the "gold standard" pharmacological tool for identifying Calcium-Permeable AMPA

Receptors (CP-AMPARs).[1]

Unlike Calcium-Impermeable (CI-AMPARs) which contain the GluA2 subunit (edited at the Q/R

site), CP-AMPARs lack GluA2.[1] This structural difference exposes a negatively charged

binding site within the channel pore, making CP-AMPARs highly susceptible to blockage by

cationic polyamines like PhTX-433.[1]

Mechanism of Action
PhTX-433 functions as a use-dependent, voltage-dependent open-channel blocker.[1]

Open-Channel Block: The toxin can only access its binding site deep within the pore when

the channel is gated open by an agonist (Glutamate).
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Voltage Dependence: The positively charged polyamine tail is drawn into the pore at

negative membrane potentials, causing block. At positive potentials, electrostatic repulsion

relieves the block, resulting in a characteristic inwardly rectifying current-voltage (I-V)

relationship.
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Caption: PhTX-433 requires channel opening (agonist) and negative membrane potential to

access and occlude the pore.[1]

Part 2: Concentration Guidelines
The selectivity of PhTX-433 is concentration-dependent.[1] While it is a potent blocker of CP-

AMPARs, high concentrations can lose specificity, affecting CI-AMPARs, NMDARs, and

nAChRs.[1]

Recommended Concentration Ranges
For most patch-clamp applications aiming to discriminate CP-AMPARs in brain slices or

culture:
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Target Receptor
Recommended
Conc.

IC50 (Approx.)[3][4]
[5][6][7][8]

Effect Description

CP-AMPAR (GluA2-

lacking)
1 - 10 µM 30 - 100 nM

Primary Target. Near-

complete block at -70

mV.[1]

CI-AMPAR (GluA2-

containing)
N/A > 100 µM

Resistant at 10 µM.[1]

Minimal block.

NMDAR Avoid >10 µM ~1 - 10 µM

Moderate block. Co-

apply APV if isolating

AMPA.[9]

nAChR (

, etc.)
Avoid >1 µM ~12 nM - 1 µM

Potent block.[1]

Relevant for

cholinergic circuits.

Strategic Selection
The "Discriminator" Dose (10 µM): This is the industry standard for confirming the presence

of CP-AMPARs. At 10 µM, if a synaptic current is reduced by >60-70%, it is predominantly

mediated by CP-AMPARs.[1]

The "High Sensitivity" Dose (100 nM): For recombinant systems or highly pure CP-AMPAR

populations, 100 nM is often sufficient for significant inhibition, demonstrating the high

potency of the toxin.

Part 3: Experimental Protocol
A. Solution Preparation
PhTX-433 has low solubility in neutral aqueous media and is best stored as a concentrated

stock in DMSO.[1]

Stock Solution: Dissolve PhTX-433 in high-grade DMSO to a concentration of 10 mM or 50

mM.

Storage: Aliquot into light-protective tubes (amber) and store at -20°C. Stable for >6 months.
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Working Solution: On the day of the experiment, dilute the stock into your Extracellular

Solution (ACSF) to the final concentration (e.g., 10 µM).

Note: Ensure final DMSO concentration is <0.1%.

Vortex vigorously to ensure dispersion.

B. Electrophysiology Workflow (Whole-Cell Patch
Clamp)
Because PhTX-433 is an open-channel blocker, passive wash-in without stimulation will fail.[1]

You must activate the receptor to induce block.
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Caption: Workflow emphasizes that agonist stimulation (Step 3) is required during PhTX wash-

in to facilitate block.

Step-by-Step Procedure:
Baseline Recording:

Voltage clamp the cell at -70 mV.

Evoke EPSCs (electrical stimulation) or apply Glutamate puffs until a stable baseline

amplitude is achieved (at least 5-10 mins).[1]
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PhTX-433 Application:

Switch perfusion to ACSF containing 10 µM PhTX-433.[1]

Crucial: Continue evoking EPSCs/currents at a regular frequency (e.g., 0.1 Hz). You will

observe a progressive decline in amplitude over 2-5 minutes as the toxin enters open

channels.[1]

Verification of Block:

Once the amplitude stabilizes (blocked state), measure the % inhibition.

Calculation:

[1]

Voltage Ramp (Rectification Check):

Apply a voltage ramp from -100 mV to +60 mV (100-200 ms duration).

Result: CP-AMPARs blocked by PhTX-433 will show a "J-shaped" I-V curve.[1] The

current will be small at negative potentials (blocked) but will recover at positive potentials

(relief of block).

Washout:

Switch back to control ACSF.

Continue stimulation. Washout is slow and may require repeated channel openings to

clear the toxin.

Part 4: Data Analysis & Interpretation[1][10][11]
Rectification Index (RI)
The Rectification Index is the standard metric for quantifying polyamine block.

[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://en.wikipedia.org/wiki/Philanthotoxin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299571?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Linear I-V (RI ~ 1.0): Indicates CI-AMPARs (GluA2-containing).[1]

Rectifying I-V (RI < 0.5): Indicates CP-AMPARs (GluA2-lacking).[1]

Effect of PhTX-433: In the presence of PhTX, the RI of a CP-AMPAR mediated current will

drop significantly closer to 0, or the inward current at -70mV will simply vanish, making the

calculation dependent on the remaining current.

Troubleshooting
Issue: No block observed.

Cause: Did you stimulate the cell during wash-in?

Fix: Increase stimulation frequency slightly during wash-in to open channels.

Cause: The receptors might be GluA2-containing (CI-AMPARs).[1]

Issue: Slow Washout.

Cause: PhTX-433 is a "sticky" molecule with high affinity.[1]

Fix: Use a "scavenger" protocol with high-concentration glutamate pulses to force

channels open and facilitate toxin exit.[1]
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[https://www.benchchem.com/product/b12299571/docs#application-note-phtx-433-
concentration-range-for-patch-clamp-electrophysiology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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